Cas no 112493-76-2 ([1,1'-Bicyclohexyl]-4-carbonitrile,4-[(3S)-3,7-dimethyloctyl]-4'-heptyl-, (cis,trans)- (9CI))

• Product Name: [1,1'-Bicyclohexyl]-4-carbonitrile,4-[(3S)-3,7-dimethyloctyl]-4'-heptyl-, (cis,trans)- (9CI)
• CAS No: 112493-76-2
• MF: C₃₀H₅₅N
• MW: 429.764409303665
• CID: 208339
• Update Time: 2024-01-26

[1,1'-Bicyclohexyl]-4-carbonitrile,4-[(3S)-3,7-dimethyloctyl]-4'-heptyl-, (cis,trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carbonitrile,4-[(3S)-3,7-dimethyloctyl]-4'-heptyl-, (cis,trans)- (9CI)
• [1,1'-Bicyclohexyl]-4-carbonitrile,4-(3,7-dimethyloctyl)-4'-heptyl-, [4(S)-[1a(trans),4a]]-
• C 7D
• [1,1'-Bicyclohexyl]-4-carbonitrile, 4-[(3S)-3,7-dimethyloctyl]-4'-heptyl-, (cis,trans)- (9CI)

• Inchi： 1S/C30H55N/c1-5-6-7-8-9-13-27-14-16-28(17-15-27)29-19-22-30(24-31,23-20-29)21-18-26(4)12-10-11-25(2)3/h25-29H,5-23H2,1-4H3/t26-,27?,28?,29-,30+/m0/s1
• InChI Key： LQBBBEYJTDCTIO-BIAIOAHNSA-N
• SMILES： [C@@H]1(C2CCC(CCCCCCC)CC2)CC[C@](CC[C@@H](C)CCCC(C)C)(C#N)CC1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 525.0±19.0 °C(Predicted)
• PSA: 52.54